(2E)-2-(phenylmethylidene)butanoic acid

• IUPAC Name: (2E)-2-benzylidenebutanoic acid
• InChI: InChI=1S/C11H12O2/c1-2-10(11(12)13)8-9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,12,13)/b10-8+
• InChI Key: RUETZBUVTWCCIZ-CSKARUKUSA-N
• Canonical SMILES: CCC(=CC1=CC=CC=C1)C(=O)O
• Isomeric SMILES: CC/C(=C\C1=CC=CC=C1)/C(=O)O
• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• CAS RN: 620-78-0, 26197-64-8

Description

(2E)-2-(phenylmethylidene)butanoic acid, also known as benzylidenebutyric acid, is a chemical compound with the molecular formula C11H12O2. It is an unsaturated fatty acid that has been extensively studied for its potential applications in various fields of science, including chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Organic Synthesis and Chemical Engineering

(2E)-2-(phenylmethylidene)butanoic acid and its derivatives have been utilized in the synthesis of various organic compounds. For instance, the compound plays a role in the fabrication of 4-phenyl-2-butanone, a key intermediate in synthesizing medicines for inflammation reduction and codeine synthesis through a series of reactions involving ethyl acetoacetate and benzyl chloride (Jiangli Zhang, 2005). Additionally, it is involved in the synthesis of organic sensitizers for solar cell applications, where its derivatives enhance the conversion efficiency of solar cells by anchoring onto TiO2 film (Sanghoon Kim et al., 2006).

Polymer Science and Materials Engineering

The compound has found applications in the development of polymeric materials. For example, phloretic acid, a derivative, has been explored as a renewable building block for enhancing the reactivity of -OH bearing molecules towards benzoxazine ring formation, offering a sustainable alternative to phenol for imparting the specific properties of benzoxazine to aliphatic -OH bearing molecules or macromolecules (Acerina Trejo-Machin et al., 2017).

Photocatalysis and Environmental Applications

Derivatives of (2E)-2-(phenylmethylidene)butanoic acid have been employed in the degradation of pollutants, demonstrating the potential of coordination complexes based on this compound for environmental remediation. A study highlighted the synthesis of coordination complexes for the degradation of methyl violet dye, indicating the role of these complexes in photocatalytic applications (Lu Lu et al., 2021).

Biochemical Research and Pharmaceutical Applications

The biochemical and pharmaceutical applications of this compound and its derivatives include the study of their antimicrobial properties. For instance, fulvynes, linear polyoxygenated acetylenes with the 2-yne carboxylic acid functionality isolated from the Mediterranean sponge Haliclona fulva, have shown antimicrobial activity against a chloramphenicol-resistant strain of Bacillus subtilis, indicating the potential of these compounds in developing new antimicrobial agents (Genoveffa Nuzzo et al., 2012).